Cas no 79247-81-7 (5-bromo-4-(trifluoromethyl)-1,3-thiazol-2-amine hydrobromide)

• Product Name: 5-bromo-4-(trifluoromethyl)-1,3-thiazol-2-amine hydrobromide
• CAS No: 79247-81-7
• MF: C₄H₃Br₂F₃N₂S
• MW: 327.948228120804
• MDL: MFCD20484618
• CID: 3167671
• PubChem ID: 84819866
• Update Time: 2025-04-21

5-bromo-4-(trifluoromethyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(trifluoromethyl)thiazol-2-amine hydrobromide
• 5-bromo-4-(trifluoromethyl)-1,3-thiazol-2-amine hydrobromide
• 5-Bromo-4-(trifluoromethyl)thiazol-2-aminehydrobromide
• 5-Bromo-4-trifluoromethyl-thiazol-2-ylamine, hydrobromide
• 79247-81-7
• 5-bromo-4-(trifluoromethyl)-1,3-thiazol-2-amine;hydrobromide
• EN300-247787
• SCHEMBL2497703
• 5-bromo-4-trifluoromethyl-thiazol-2-ylamine hydrobromide
• SB82994

• MDL： MFCD20484618
• Inchi： 1S/C4H2BrF3N2S.BrH/c5-2-1(4(6,7)8)10-3(9)11-2;/h(H2,9,10);1H
• InChI Key： WDEPLQQRIXCRQF-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C(F)(F)F)N=C1N.[H]Br

Computed Properties

• Exact Mass: 327.83153Da
• Monoisotopic Mass: 325.83358Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų